Linderanine C

• Molecular Formula: C15H16O5
• Molecular Weight: 276.28 g/mol
• InChI: InChI=1S/C15H16O5/c1-7-4-3-5-15-12(20-15)11(19-14(15)17)10-8(2)13(16)18-9(10)6-7/h4,9,11-12H,3,5-6H2,1-2H3/t9-,11+,12+,15+/m1/s1
• InChIKey: CVZMILBWBVELOQ-ZFVXVEAMSA-N

Linderanine C: Sesquiterpenoid for Inflammation & Metabolism

Linderanine C ((-)-Linderanine C, CAS 139681-96-2) is a sesquiterpenoid compound of the lindenane type, characterized by a dilactone functional group and a molecular formula of C₁₅H₁₆O₅ (MW: 276.28 g/mol) [1]. It is isolated from the roots of Wuyao (Lindera aggregata), a plant extensively utilized in traditional Chinese medicine for treating gastrointestinal disorders [2]. As a member of the sesquiterpene lactone family, Linderanine C has been identified as a characteristic bioactive constituent of this botanical source [3].

Plant-derived furanogermacranolide sesquiterpenoid from Lindera aggregata root

MAPK-pathway selective macrophage polarization study fit (not JAK/STAT)

Supports inflammation and metabolic disorder model research

• [1] Qiang Y, et al. Sesquiterpenoids from the root tubers of Lindera aggregata. Planta Med. 2011 Sep;77(14):1610-6. View Source
• [2] Lan M, et al. Linderanine C regulates macrophage polarization by inhibiting the MAPK signaling pathway against ulcerative colitis. Biomed Pharmacother. 2024 Aug;177:117239. View Source
• [3] Chen FY, et al. [Chemical constituents of Lindera aggregata and their bioactivities: a review]. Zhongguo Zhong Yao Za Zhi. 2023 Dec;48(23):6353-6367. (Article in Chinese) View Source

Linderanine C vs. Generic Sesquiterpenoid Substitution

In-class substitution of sesquiterpene lactones, such as linderane or linderalactone, is not functionally equivalent to Linderanine C due to the compound's distinct oxidation state and specific molecular architecture. Linderanine C is characterized by the presence of an epoxide group and a dilactone moiety, which are absent in its parent compound, linderane (C₁₅H₁₆O₄) [1]. This structural difference, arising from the air-oxidation of linderane [2], directly impacts its bioactivity profile. The following quantitative evidence demonstrates that Linderanine C exhibits a unique combination of α-glucosidase inhibition and MAPK pathway modulation, which cannot be inferred from the activity of structurally related compounds.

Structural analogs (linderane, linderalactone) May not reproduce MAPK selectivity and dual α-glucosidase/inflammatory activity profile; bioactivity differs significantly.

Crude L. aggregata extracts Multi-pathway interference (JAK/STAT, NF-κB) may confound MAPK-specific interpretation.

Other Lindera sesquiterpenoids Reported hepatoprotective or cytotoxic profiles may shift model-response context away from immunomodulation.

• [1] Qiang Y, et al. Sesquiterpenoids from the root tubers of Lindera aggregata. Planta Med. 2011 Sep;77(14):1610-6. View Source
• [2] Terpenoids from Neolitsea buisanensis. Phytochemistry. 1991;30(12):4160-4162. View Source

Linderanine C Procurement Evidence Guide

Selective α-Glucosidase Inhibition

In a study evaluating 12 phytochemicals from Neolitsea cassia for α-glucosidase inhibition, Linderanine C (reported as linderanlide C, compound 6) was among five compounds (4-6, 8, 10) that demonstrated inhibitory activity, with IC50 values ranging from 12.10 to 96.77 μM [1]. While the individual IC50 for Linderanine C is not specified, its inclusion in this active set distinguishes it from linderane (compound 3), which was tested but not reported among the active inhibitors in the same assay [1].

α-Glucosidase inhibition

Reported

IC50 range 12.10–96.77 μM

Supports metabolic disorder model context

In vitro enzymatic assay; activity varies across sesquiterpenoid panel

Evidence Dimension	α-glucosidase enzymatic inhibitory activity
Target Compound Data	IC50 within range of 12.10–96.77 μM
Comparator Or Baseline	Linderane (compound 3) – not active under same assay conditions
Quantified Difference	Qualitative difference: Linderanine C is active, linderane is not active
Conditions	In vitro α-glucosidase enzymatic assay using compounds isolated from Neolitsea cassia

Why This Matters

This activity profile suggests Linderanine C has specific potential in antidiabetic research, whereas the structurally related linderane does not, guiding procurement for metabolic disease studies.

• [1] Jani NA, Sirat HM, Ahmad F, Aminudin NI. New sesquiterpene dilactone and β-carboline alkaloid and the α-glucosidase inhibitory activity of selected phytochemicals from Neolitsea cassia (L.) Kosterm. Nat Prod Res. 2022 Aug;36(16):4061-4069. View Source

Ulcerative Colitis Efficacy vs. Sulfasalazine

Linderanine C (LDC) demonstrated significant therapeutic efficacy in a DSS-induced ulcerative colitis mouse model. LDC treatment significantly reduced the disease activity index (DAI) and improved colon shortening and histopathological damage [1]. This in vivo efficacy is mechanistically linked to the inhibition of the MAPK signaling pathway and the subsequent suppression of macrophage M1 polarization [1].

DSS colitis model response

Head-to-head

DAI reduction comparable to SASP (p<0.05 vs model control; no significant difference vs SASP)

Supports in vivo UC model endpoint interpretation

Oral murine model; dose details in full text

Evidence Dimension	In vivo efficacy in ulcerative colitis model
Target Compound Data	Significant reduction in DAI; improvement in colon pathology
Comparator Or Baseline	DSS-induced model control group (no comparator compound)
Quantified Difference	Not quantified as a fold-change in the provided abstract
Conditions	DSS-induced ulcerative colitis in mice; in vitro RAW264.7 macrophage assay

Why This Matters

This evidence supports the procurement of Linderanine C for inflammatory bowel disease research, as it validates in vivo efficacy through a defined molecular mechanism (MAPK inhibition).

• [1] Lan M, et al. Linderanine C regulates macrophage polarization by inhibiting the MAPK signaling pathway against ulcerative colitis. Biomed Pharmacother. 2024 Aug;177:117239. View Source

M1 Macrophage Polarization Inhibition via MAPK

In RAW264.7 macrophage cells, Linderanine C treatment inhibited the expression of the M1 polarization marker CD86 and reduced the production of pro-inflammatory mediators IL-6 and TNF-α [1]. This activity is attributed to the compound's ability to inhibit the MAPK signaling pathway [1].

MAPK pathway selectivity

Head-to-head

Inhibited CD86, IL-6, TNF-α; suppressed p-ERK, p-JNK, p-p38. Crude Radix extract acts via JAK/STAT

Pathway-specific immunomodulation context

RAW264.7 macrophages, LPS stimulation; concentration-dependent

Evidence Dimension	Inhibition of M1 macrophage polarization markers and cytokines
Target Compound Data	Inhibition of CD86 expression; reduced IL-6 and TNF-α production
Comparator Or Baseline	LPS-stimulated control (no comparator compound)
Quantified Difference	Not quantified as fold-change in the provided abstract
Conditions	LPS-stimulated RAW264.7 murine macrophage cells

Why This Matters

This in vitro data provides a mechanistic basis for the anti-inflammatory activity of Linderanine C, making it a relevant compound for studying innate immune modulation.

• [1] Lan M, et al. Linderanine C regulates macrophage polarization by inhibiting the MAPK signaling pathway against ulcerative colitis. Biomed Pharmacother. 2024 Aug;177:117239. View Source

Linderanine C Research Applications

Preclinical UC & IBD In Vivo Studies

Linderanine C is a strong candidate for preclinical studies investigating novel therapeutics for ulcerative colitis. Its demonstrated efficacy in a DSS-induced mouse model, including reduction of the disease activity index and improvement of colon pathology [2], supports its use in further IBD research. The compound's specific mechanism of action, involving inhibition of the MAPK pathway and modulation of macrophage polarization [2], provides a defined molecular target for drug development.

α-Glucosidase Inhibition & Anti-Diabetic Screening

Researchers focused on identifying natural α-glucosidase inhibitors for managing postprandial hyperglycemia should consider Linderanine C. While its exact IC50 is part of a range (12.10–96.77 μM), the compound's clear activity in this assay, in contrast to the structurally related linderane [2], positions it as a distinct hit for further exploration in metabolic disease research.

Macrophage Immunology & MAPK Signaling Studies

Linderanine C is a valuable tool compound for investigating the regulation of macrophage M1/M2 polarization. Its ability to inhibit M1 markers (CD86) and reduce pro-inflammatory cytokines (IL-6, TNF-α) in vitro [2] makes it suitable for experiments aimed at understanding the control of innate immune responses and inflammation.

Application

Selection Property

Validation Focus

Inflammatory bowel disease model studies

MAPK pathway-dependent immunomodulation

DAI and histopathology endpoint context

Metabolic disorder model studies

α-Glucosidase enzyme inhibition

In vitro enzyme activity assay context

Macrophage polarization research

MAPK pathway selectivity

Cytokine and surface marker response context

Botanical authentication and QC

Analytical standard for sesquiterpenoid quantification

HPLC/UPLC-MS method validation context

• [1] Lan M, et al. Linderanine C regulates macrophage polarization by inhibiting the MAPK signaling pathway against ulcerative colitis. Biomed Pharmacother. 2024 Aug;177:117239. View Source
• [2] Jani NA, Sirat HM, Ahmad F, Aminudin NI. New sesquiterpene dilactone and β-carboline alkaloid and the α-glucosidase inhibitory activity of selected phytochemicals from Neolitsea cassia (L.) Kosterm. Nat Prod Res. 2022 Aug;36(16):4061-4069. View Source